Cas no 1187467-98-6 (methyl 5-(1H-imidazol-4-yl)thiophene-3-carboxylate)

• Product Name: methyl 5-(1H-imidazol-4-yl)thiophene-3-carboxylate
• CAS No: 1187467-98-6
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 6159194
• PubChem ID: 58110255
• Update Time: 2025-05-27

methyl 5-(1H-imidazol-4-yl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1H-imidazol-4-yl)thiophene-3-carboxylate
• SCHEMBL939136
• 1187467-98-6
• EN300-1857251

• Inchi： 1S/C9H8N2O2S/c1-13-9(12)6-2-8(14-4-6)7-3-10-5-11-7/h2-5H,1H3,(H,10,11)
• InChI Key： INVYSQOTNTVLIY-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1C1=CN=CN1

Computed Properties

• Exact Mass: 208.03064868g/mol
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.2Ų

Additional information on methyl 5-(1H-imidazol-4-yl)thiophene-3-carboxylate

Comprehensive Overview of Methyl 5-(1H-imidazol-4-yl)thiophene-3-carboxylate (CAS No. 1187467-98-6)

Methyl 5-(1H-imidazol-4-yl)thiophene-3-carboxylate (CAS No. 1187467-98-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a thiophene ring with an imidazole moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs), which are hot topics in modern medicinal chemistry.

The methyl ester functional group in methyl 5-(1H-imidazol-4-yl)thiophene-3-carboxylate enhances its solubility and reactivity, facilitating its use in various coupling reactions. This property aligns with the growing demand for sustainable synthesis methods, a key focus in green chemistry. Recent studies highlight its role in click chemistry and metal-catalyzed cross-coupling reactions, which are frequently searched topics in academic and industrial forums.

Another area of interest is the compound's potential in bioisosteric replacement strategies. The imidazole-thiophene scaffold mimics natural pharmacophores, making it valuable for optimizing drug candidates with improved ADME (Absorption, Distribution, Metabolism, Excretion) properties. This aligns with current trends in computational drug design, where researchers leverage AI-driven molecular modeling to predict compound behavior—a frequently queried topic in scientific databases.

From a commercial perspective, methyl 5-(1H-imidazol-4-yl)thiophene-3-carboxylate is supplied by specialty chemical manufacturers catering to high-value fine chemicals. Its pricing and availability are often discussed in procurement forums, reflecting its niche but critical role in R&D. Quality control parameters, such as HPLC purity and residual solvent levels, are also common search queries among buyers.

In summary, methyl 5-(1H-imidazol-4-yl)thiophene-3-carboxylate (CAS No. 1187467-98-6) represents a compelling case study in the intersection of structural diversity and functional utility. Its relevance to cutting-edge research areas ensures sustained interest from both academia and industry, making it a compound worth watching in the evolving landscape of small-molecule therapeutics and material science.